Cas no 50977-10-1 (3-(isotridecyloxy)propylamine)

3-(isotridecyloxy)propylamine structure
3-(isotridecyloxy)propylamine structure
Product Name:3-(isotridecyloxy)propylamine
CAS No:50977-10-1
MF:C16H35NO
MW:257.455205202103
CID:89611
PubChem ID:170945
Update Time:2025-04-18

3-(isotridecyloxy)propylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(isotridecyloxy)propylamine
    • 3-isotridecyloxy propylamine
    • 3-[(11-Methyldodecyl)oxy]-1-propanamine
    • 3-[(11-methyldodecyl)oxy]propan-1-amine
    • Isotridecyloxypropyl amine
    • 3-(11-methyldodecoxy)propan-1-amine
    • EC 640-107-5
    • FT-0655927
    • 1246643-09-3
    • AKOS015894474
    • EC 256-881-9
    • Propylamine, 3-isotridecoxy-
    • NS00006653
    • 3-(11-methyldodecoxy)-1-propanamine
    • SCHEMBL496717
    • A828378
    • 1-Propanamine, 3-(isotridecyloxy)-
    • 50977-10-1
    • EINECS 256-881-9
    • DTXSID80873476
    • 151789-06-9
    • CUFBDUDYFHCIOH-UHFFFAOYSA-N
    • Inchi: 1S/C16H35NO/c1-16(2)12-9-7-5-3-4-6-8-10-14-18-15-11-13-17/h16H,3-15,17H2,1-2H3
    • InChI Key: CUFBDUDYFHCIOH-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 257.27205
  • Monoisotopic Mass: 257.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Density: 0.849
  • Boiling Point: 347.7°Cat760mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.449
  • PSA: 35.25
  • LogP: 5.21900
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